Cas no 17867-69-5 (2-{[(hexyloxy)carbonyl]oxy}benzoic acid)
17867-69-5 structure
Product Name:2-{[(hexyloxy)carbonyl]oxy}benzoic acid
CAS No:17867-69-5
MF:C14H18O5
MW:266.289724826813
CID:1372494
PubChem ID:28816
Update Time:2025-04-20
2-{[(hexyloxy)carbonyl]oxy}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(hexyloxy)carbonyl]oxy}benzoic acid
- 2-[[(Hexyloxy)carbonyl]oxy]benzoic acid
- 2-hexoxycarbonyloxybenzoic acid
- SKF-26070
- o-Carboxyphenyl carbonic acid hexyl ester
- n-Hexyl-O-carboxyphenylcarbonate
- Benzoic acid, o-hexyloxycarbonyloxy-
- BENZOIC ACID, 2-(((HEXYLOXY)CARBONYL)OXY)-
- 2-((Hexyloxy)carbonyloxy)benzoic acid
- 17867-69-5
- Q27292215
- CARBONIC ACID, HEXYL ESTER, ESTER with SALICYLIC ACID
- W2L17X38BA
- UNII-W2L17X38BA
- SALICYLIC ACID, HEXYL CARBONATE
- BRN 2944262
- Salicylic acid, hexylcarbonate deriv.
- Benzoic acid, 2-((hexyloxy)carbonyloxy)-
- SKF 26070
- DTXSID10170521
-
- Inchi: 1S/C14H18O5/c1-2-3-4-7-10-18-14(17)19-12-9-6-5-8-11(12)13(15)16/h5-6,8-9H,2-4,7,10H2,1H3,(H,15,16)
- InChI Key: XSIAKDCMDYUKNA-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC=CC=1C(=O)O)CCCCCC
Computed Properties
- Exact Mass: 266.11544
- Monoisotopic Mass: 266.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
2-{[(hexyloxy)carbonyl]oxy}benzoic acid Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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